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Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Chromafenozide is a dibenzoylhydrazine insecticide specifically targeting
lepidopteran pests.[1][2] Its mode of action involves agonistic activity on the ecdysone receptor,
which induces a premature and lethal molting process.[3][4] While effective, its introduction into
the environment necessitates a thorough evaluation of its potential impact. Chromafenozide is
noted for its persistence in soil and potential persistence in aquatic systems, coupled with
moderate toxicity to aquatic life.[3] This document provides a comprehensive overview of the
methodologies required to assess the environmental fate, ecotoxicity, and overall risk
associated with chromafenozide.

Physicochemical Properties and Mode of Action

Chromafenozide's environmental behavior is governed by its physical and chemical
properties. It has very low agueous solubility and is classified as persistent.[3]

Table 1: Physicochemical Properties of Chromafenozide
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Property Value Source
2'-tert-butyl-5-methyl-2'-

Chemical Name (3,5-xyloyl)-chromane-6- [5]
carbohydrate

Molecular Formula C24H30N203 [5]

Molecular Weight 394.51 g/mol [5]

Physical State

White solid powder

[5]

Melting Point

186.4°C

[5]

Water Solubility

1.12 mg/L (at 20°C)

[5]

| Partition Coefficient (n-octanol/water) | log Pow = 2.7 |[5] |

Mode of Action: Ecdysone Receptor Agonism

Chromafenozide functions as a potent ecdysone receptor agonist.[4] In susceptible

lepidopteran larvae, ingestion of chromafenozide mimics the natural molting hormone, 20-

hydroxyecdysone. This binding action triggers a premature and incomplete molting cascade,

which is ultimately lethal to the insect.[1][5] This specificity of action contributes to its lower

toxicity in non-target organisms that do not possess a similar receptor system.[6]
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Caption: Chromafenozide acts as an ecdysone agonist, leading to lethal molting.

Environmental Fate and Dissipation
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Evaluating the environmental fate of chromafenozide involves studying its persistence and

mobility in key environmental compartments like soil, water, and plants.

Persistence in Soil and Water

Chromafenozide is persistent in soil systems.[3] Its degradation follows first-order kinetics.

The half-life (DT50) varies depending on soil type and conditions. Concerns have also been

raised regarding its potential to leach into groundwater, with some models indicating that the

parametric drinking water limit could be exceeded in certain scenarios.[7]

Table 2: Degradation Half-Life (DT50) of Chromafenozide in Environmental Matrices

Matrix Half-Life (Days) Comments Source(s)
_ . Laboratory studies
Soil (General) Persistent N [3]
show variability.
) Lab study, single
Soil Type 1 15.8 ) [2]
dose, technical grade.
) Lab study, single
Soil Type 2 21.6 ) [2]
dose, technical grade.
) Lab study, single
Soil Type 3 25.0 ) [2]
dose, technical grade.
) Lab study, single
Soil Type 4 23.9 ) [2]
dose, technical grade.
Field treatment with
Paddy Soll 2.9 [8]
wettable powder.
Field treatment with
Paddy Plant 4.4 [8]
wettable powder.
Strawberry 3.53-4.07 Field conditions. [1109]
Tomato 3.5 Field conditions. [1]18]
Greenhouse
Lettuce 1.69 » [1]
conditions.
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| Perilla Leaves | 6.30 | Greenhouse conditions. |[1] |
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Caption: Potential environmental pathways of chromafenozide after application.

Protocol 1: Soil Persistence Study (Laboratory)
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This protocol outlines a laboratory experiment to determine the degradation half-life (DT50) of
chromafenozide in soil, based on methodologies from soil degradation studies.[2][10]

1. Soil Collection and Preparation:

o Collect soil from relevant agricultural areas, avoiding previous pesticide contamination.

 Air-dry the soil and sieve it through a 2 mm mesh to remove large debris.

o Characterize the soil (pH, organic matter content, texture).

2. Sample Fortification:

e Weigh 50 g aliquots of the prepared soil into individual containers.

o Prepare a stock solution of analytical grade chromafenozide in a suitable solvent (e.qg.,
acetone).

o Apply the chromafenozide solution to the soil samples to achieve the desired concentration
(e.q., 2.5 pg/g).[2] Allow the solvent to evaporate completely.

o Adjust soil moisture to 50-60% of its maximum water-holding capacity.

3. Incubation:

 Incubate the treated soil samples in the dark at a constant temperature (e.g., 25°C £ 1°C).

e Maintain moisture levels throughout the incubation period by adding deionized water as
needed.

4. Sampling and Analysis:

o Collect triplicate samples at predetermined intervals (e.g., 0, 1, 3, 7, 14, 21, 30, 45, and 60
days).

o Store samples at -20°C prior to analysis.
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o Extract chromafenozide from the soil using an appropriate method, such as QUEChERS or
solvent extraction.

e Analyze the extracts using a validated chromatographic method (e.g., HPLC-UV, LC-
MS/MS).

5. Data Analysis:
¢ Plot the concentration of chromafenozide versus time.

o Calculate the DT50 and DT90 values assuming first-order kinetics using the formula: DT50 =
In(2)/k, where k is the degradation rate constant.

Ecotoxicological Evaluation

Ecotoxicity studies are crucial to determine the potential harm of chromafenozide to non-
target organisms. It is known to be moderately toxic to aquatic life.[3]

Table 3: Ecotoxicity Profile of Chromafenozide

Organism Group Endpoint Toxicity Level Source
) Chronic
Aquatic . .
Ecotoxicity Moderate [3]
Invertebrates .
(Daphnia)
_ _ Acute Ecotoxicity
Soil Organisms Moderate [3]
(Earthworms)
Acute Toxicity (Apis
Bees ] Low [3]
mellifera)
Mammals Acute Toxicity Low [3]
Concern Identified
Non-target ]
, Risk Assessment (Could not be [7]
Lepidoptera

finalized)

| Sediment Dwellers | Risk Assessment | Concern Identified (Could not be finalized) |[7] |
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Protocol 2: Acute Immobilization Test with Daphnia
magna

This protocol is based on standard guidelines (e.g., OECD 202, OCSPP 850.1010) for testing
the acute toxicity of chemicals to aquatic invertebrates.[11]

1. Test Organism:

o Use juvenile Daphnia magna less than 24 hours old, sourced from a healthy laboratory
culture.

2. Test Substance and Solutions:

» Prepare a stock solution of chromafenozide. Due to its low water solubility, a carrier solvent
(e.g., acetone) may be required.

e Prepare a series of at least five test concentrations (e.g., geometric series) and a control
(dilution water only) and a solvent control if applicable.

3. Test Conditions:

o Test Type: Static or semi-static.

o Duration: 48 hours.[11]

e Temperature: 20 = 2°C.

e Photoperiod: 16 hours light, 8 hours dark.

o Test Vessels: Glass beakers.

* Replicates: At least four replicates per concentration, each containing at least five daphnids.
4. Procedure:

« Introduce the daphnids into the test vessels containing the respective test solutions.

» Do not feed the organisms during the test.
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e Observe and record the number of immobilized daphnids at 24 and 48 hours. Immobilization
is defined as the inability to swim within 15 seconds after gentle agitation.

e Measure and record water quality parameters (pH, dissolved oxygen, temperature) at the
beginning and end of the test.

5. Data Analysis:
o Calculate the percentage of immobilization for each concentration at each observation time.

o Determine the 48-hour EC50 (the concentration that causes immobilization in 50% of the
daphnids) using appropriate statistical methods (e.g., probit analysis).

Analytical Methodology for Environmental Samples

Reliable analytical methods are essential for quantifying chromafenozide residues in complex
matrices. The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed
by chromatographic analysis is commonly employed.[3][9]
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5. Clean-up
Shake and Centrifuge.

6. Final Extract
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Caption: General experimental workflow for QUEChERS-based residue analysis.

Protocol 3: Determination of Chromafenozide in Plant
Tissue via QUEChERS and HPLC

This protocol provides a method for quantifying chromafenozide residues in crops like

strawberries or tomatoes.[8][9]

1. Sample Preparation (QUEChERS Extraction):
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e Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

e Add 10 mL of acetonitrile.

o Add appropriate QUEChERS extraction salts (e.g., magnesium sulfate, sodium chloride).
o Shake vigorously for 1 minute and centrifuge at >3000 rpm for 5 minutes.

2. Clean-up (Dispersive SPE):

» Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL or 15 mL tube containing
d-SPE clean-up salts (e.g., primary secondary amine (PSA) sorbent and magnesium
sulfate).

» Vortex for 30 seconds and centrifuge for 5 minutes.

e The resulting supernatant is the final extract.

3. HPLC-DAD Analysis:

 Instrument: High-Performance Liquid Chromatograph with a Diode Array Detector.

e Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 um).[8]

+ Mobile Phase: A gradient of acetonitrile and water is typically used.

e Flow Rate: 1.0 mL/min.

e Injection Volume: 20 pL.

o Detection: Monitor at the wavelength of maximum absorbance for chromafenozide.
4. Method Validation:

» Validate the method by assessing linearity, accuracy (recovery), precision (RSD%), limit of
detection (LOD), and limit of quantification (LOQ).[9] Spike blank samples at multiple
concentration levels to determine recovery and precision.

Table 4: Example Analytical Method Validation Parameters
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Parameter Typical Value Source(s)
Recovery 70 - 110% [81[9]
Precision (RSD) <10% [8][9]

LOD 0.003 mg/kg [9]

| LOQ | 0.01 mg/kg |[8][9] |

Environmental Risk Assessment

The final step is to integrate fate and effects data to assess the overall environmental risk. This
often involves comparing predicted environmental concentrations (PECs) with predicted no-
effect concentrations (PNECSs). A simpler approach for dietary risk involves the calculation of a
risk quotient or comparing the theoretical maximum daily intake (TMDI) with the acceptable
daily intake (ADI).[1][8]

Exposure Assessment Effects Assessment

Environmental Fate Data Residue Data Ecotoxicity Data
(DT50, Mobility) (Crops, Soil, Water) (LC50, EC50, NOEC)

Calculate Predicted Derive Predicted
Environmental Conc. (PEC) No-Effect Conc. (PNEC)

Risk Characterization
(RQ = PEC/ PNEC)

Risk Management Decisions
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Caption: Framework for environmental risk assessment of pesticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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